Cas no 2171217-66-4 (3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

3-Chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid is a specialized chemical compound primarily used in peptide synthesis and pharmaceutical research. Its key structural features include a fluorenylmethoxycarbonyl (Fmoc) protecting group, which ensures selective deprotection under mild basic conditions, and a chloro-substituted benzoic acid moiety, offering reactivity for further functionalization. The stereospecific (2S) configuration enhances its utility in chiral synthesis. This compound is valued for its high purity, stability under standard handling conditions, and compatibility with solid-phase peptide synthesis (SPPS) protocols. Its well-defined reactivity profile makes it a reliable intermediate for constructing complex molecular architectures in medicinal chemistry and biochemical applications.
3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid structure
2171217-66-4 structure
Product Name:3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
CAS No:2171217-66-4
MF:C27H25ClN2O5
MW:492.950806379318
CID:6493327
PubChem ID:165809448
Update Time:2025-05-19

3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
    • 2171217-66-4
    • 3-chloro-5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
    • EN300-1485313
    • Inchi: 1S/C27H25ClN2O5/c1-15(2)24(25(31)29-18-12-16(26(32)33)11-17(28)13-18)30-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
    • InChI Key: FFOFTZBWQQGKEI-DEOSSOPVSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 492.1451996g/mol
  • Monoisotopic Mass: 492.1451996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 755
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 105Ų

3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Pricemore >>

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Additional information on 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Introduction to 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2171217-66-4)

3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid, identified by its CAS number 2171217-66-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a chloro substituent, an amide backbone, and a fluoren-9-yl methoxycarbonyl moiety makes it a compound of considerable interest for further exploration in drug discovery and development.

The structural complexity of 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid is not merely a matter of academic curiosity but also holds practical implications for its pharmacological profile. The benzoic acid core is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its stability and versatility. The addition of a (2S)-configuration at the 5-position suggests a focus on stereochemical specificity, which is increasingly recognized as critical for the efficacy and safety of therapeutic agents.

In recent years, there has been a growing emphasis on the development of molecules that incorporate advanced structural motifs to enhance their pharmacological properties. The fluoren-9-yl methoxycarbonyl group, in particular, is an interesting feature that may contribute to the compound's solubility, metabolic stability, and binding affinity. This group is often used in drug design to improve pharmacokinetic profiles, and its incorporation into 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid may endow it with novel biological activities that are yet to be fully explored.

The amide functionality in the molecule also plays a crucial role in determining its interactions with biological targets. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds, which can enhance binding affinity and specificity. The specific arrangement of the amide group in 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid, particularly when combined with the other substituents present, may influence its interaction with potential therapeutic targets such as enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in guiding the design and optimization of molecules like 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid. By leveraging these technologies, scientists can identify promising candidates for further experimental validation and explore their potential applications in medicine.

The synthesis of such intricate molecules requires meticulous planning and expertise in organic chemistry. The preparation of 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The stereochemical integrity of the (2S) configuration must be maintained throughout the synthetic process, which necessitates the use of chiral auxiliaries or catalysts.

In the context of drug discovery, compounds like 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid represent a bridge between academic research and industrial application. While their full potential has not yet been realized, they offer a foundation for developing novel therapeutic agents that address unmet medical needs. The combination of structural complexity and functional diversity makes them valuable starting points for further investigation.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of molecules like 3-chloro-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid. Chemists, biologists, pharmacologists, and computer scientists must work together to unravel their biological significance and translate laboratory findings into clinical applications. This holistic approach is essential for maximizing the therapeutic potential of such compounds.

As research continues to uncover new insights into the structure-function relationships of complex organic molecules, compounds like 3-chloro-5-(2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2171217-664) are poised to play a pivotal role in shaping the future of medicine. Their unique properties make them attractive candidates for further exploration, and their development could lead to breakthroughs in treating a wide range of diseases.

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